Cas no 2172050-68-7 (tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2172050-68-7
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6190726
• PubChem ID: 132388269
• Update Time: 2025-08-05

tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate
• tert-butyl n-{5-[hydroxy(oxolan-3-yl)methyl]-1,3-thiazol-2-yl}carbamate
• AKOS034139118
• starbld0021934
• Z3039203126
• tert-Butyl (5-(hydroxy(tetrahydrofuran-3-yl)methyl)thiazol-2-yl)carbamate
• tert-butyl N-[5-[hydroxy(oxolan-3-yl)methyl]-1,3-thiazol-2-yl]carbamate
• EN300-1657568
• 2172050-68-7

• Inchi： 1S/C13H20N2O4S/c1-13(2,3)19-12(17)15-11-14-6-9(20-11)10(16)8-4-5-18-7-8/h6,8,10,16H,4-5,7H2,1-3H3,(H,14,15,17)
• InChI Key： HMHOYSOLGLDIHK-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC=C1C(C1COCC1)O

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate

Introduction to Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2172050-68-7)

Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2172050-68-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate features a thiazole ring fused with an oxolane moiety, which is further functionalized with a carbamate group. The presence of these functional groups imparts distinct chemical and biological characteristics to the compound. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, while the oxolane and carbamate functionalities contribute to its solubility and reactivity, respectively.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate has emerged as a compound of interest due to its potential applications in pharmaceutical chemistry. Its unique structure suggests that it may interact with biological targets in ways that could lead to the development of new drugs.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. Preliminary studies have indicated that Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate may exert its effects by inhibiting key enzymes involved in these pathways.

The synthesis of Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiazole derivative, followed by functionalization with the oxolane moiety and finally the carbamate group. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired product.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Tert-butyl N-{5-hydroxy(oxolan-3-yl)methyl-1,3-thiazol-2-yl}carbamate with greater accuracy. Molecular docking studies have shown that this compound can bind to several protein targets, suggesting multiple potential mechanisms of action. These studies provide valuable insights into how the compound might interact with biological systems and could guide further experimental investigations.

In addition to its potential therapeutic applications, Tert-butyl N-{5-hydroxy(oxolan-3-ylmethyl)-1,3-thiazol}-2 -yI carbamate also holds promise for use in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and developing new methodologies for drug discovery. Researchers are exploring its utility as an intermediate in the synthesis of more complex molecules, which could lead to novel therapeutic agents with enhanced properties.

The pharmacokinetic properties of Tert-butyl N-{5-hydroxy(oxolan--3-yI)methyl-l , 3 -thiazol -2 -yI carbamate are also being studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's metabolic pathways.

One area where this compound shows particular promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have suggested that compounds with structural similarities to Tert-butyl N-{5-hydroxy(oxolan--3-yI)methyl-l , 3 -thiazol -2 -yI carbamate can modulate neurotransmitter systems and protect against neurotoxicity. Further research is needed to fully elucidate its mechanisms of action in these conditions.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like Tert-butyl N-{5-hydroxy(oxlan--3-yI)methyl-l , 3 -thiazol -2 -yI carbamate offer hope for accelerating this process by providing leads for novel therapeutic agents. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable treatments for patients.

In conclusion,Tert-butyl N-{5-hydroxy(oxolan--3-yI)methyl-l , 3 -thiazol -2 -yI carbamate (CAS No. 2172050--68--7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further study aimed at developing new drugs for various diseases. As research continues to uncover more about its properties,this compound is likely to play an important role in advancing our understanding of disease mechanisms and improving patient care.